Cas no 55108-29-7 (Benzaldehyde, 3-acetyl-2-hydroxy-)

• Product Name: Benzaldehyde, 3-acetyl-2-hydroxy-
• CAS No: 55108-29-7
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 352829
• PubChem ID: 10975813
• Update Time: 2025-04-19

Benzaldehyde, 3-acetyl-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-acetyl-2-hydroxy-
• 3-acetyl-2-hydroxybenzaldehyde
• 55108-29-7
• DTXSID30450377
• SCHEMBL8120539
• acetylsalicylic aldehyde

• Inchi： 1S/C9H8O3/c1-6(11)8-4-2-3-7(5-10)9(8)12/h2-5,12H,1H3
• InChI Key： OPPZJAAVEDSDPQ-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 164.04734
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones